![molecular formula C21H26BrNO B5208419 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol](/img/structure/B5208419.png)
4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol is a chemical compound that belongs to the family of piperidinols. It has been widely studied for its potential medicinal properties, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol is not fully understood. However, it is believed to act as a dopamine D2 receptor partial agonist and a serotonin 5-HT1A receptor agonist. These actions are thought to underlie its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol can modulate dopamine and serotonin levels in the brain, which may underlie its antipsychotic and anxiolytic effects. Additionally, it has been shown to reduce drug-seeking behavior in animal models, suggesting that it may have potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, it has been shown to exhibit consistent effects in animal models. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol. One area of interest is its potential use as a treatment for addiction. Further studies are needed to investigate its efficacy and safety in human subjects. Additionally, its mechanism of action needs to be further elucidated in order to better understand its potential therapeutic uses. Finally, studies are needed to investigate its potential side effects and long-term safety.
Synthesis Methods
The synthesis of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol involves the reaction of 4-bromoacetophenone with 3-phenylbutanol in the presence of sodium ethoxide. This reaction results in the formation of 4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol as a white solid with a melting point of 110-112°C.
Scientific Research Applications
4-(4-bromophenyl)-1-(3-phenylbutyl)-4-piperidinol has been widely studied for its potential medicinal properties, particularly in the field of neuroscience. It has been shown to exhibit antipsychotic and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
4-(4-bromophenyl)-1-(3-phenylbutyl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26BrNO/c1-17(18-5-3-2-4-6-18)11-14-23-15-12-21(24,13-16-23)19-7-9-20(22)10-8-19/h2-10,17,24H,11-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIBHBPNJUYKZOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN1CCC(CC1)(C2=CC=C(C=C2)Br)O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromophenyl)-1-(3-phenylbutyl)piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.